trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride
Overview
Description
“trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride” is a chemical compound with the CAS Number: 2365390-84-5 . It has a molecular weight of 219.59 . The compound is a white solid .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as “trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride”, often involves ring construction from different cyclic or acyclic precursors . The synthetic strategies used can also involve the functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular structure of “trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride” is characterized by a five-membered pyrrolidine ring . This ring is one of the nitrogen heterocycles widely used by medicinal chemists . The structure also includes a trifluoromethyl group, which contributes to the unique physicochemical properties of the compound .Physical And Chemical Properties Analysis
“trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid hydrochloride” is a white solid . It has a molecular weight of 219.59 . The compound’s IUPAC name is (2S,3S)-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride .properties
IUPAC Name |
2-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3NO2.ClH/c7-6(8,9)4-3(5(11)12)1-2-10-4;/h3-4,10H,1-2H2,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYYSHVXTAQDVFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C1C(=O)O)C(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClF3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride | |
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